Cas no 2381394-04-1 (rac-methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate)

• Product Name: rac-methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate
• CAS No: 2381394-04-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6504865
• PubChem ID: 146082367
• Update Time: 2025-05-18

rac-methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate
• EN300-6736247
• 2381394-04-1

• Inchi： 1S/C12H15NO3/c1-7-9-5-8(12(14)15-2)3-4-10(9)16-11(7)6-13/h3-5,7,11H,6,13H2,1-2H3/t7-,11-/m0/s1
• InChI Key： INUXMWJPQYKDNU-CPCISQLKSA-N
• SMILES： O1C2C=CC(C(=O)OC)=CC=2[C@H](C)[C@@H]1CN

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on rac-methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate

Comprehensive Overview of rac-methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate (CAS No. 2381394-04-1)

The compound rac-methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate (CAS No. 2381394-04-1) is a chiral benzofuran derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and methyl substituents on the dihydrobenzofuran core, make it a valuable intermediate for the synthesis of bioactive molecules. The racemic mixture (rac- prefix) indicates the presence of both enantiomers, which is often a focus in drug discovery due to differential biological activities.

In recent years, the demand for chiral building blocks like this compound has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. Researchers are particularly interested in its dihydrobenzofuran scaffold, a privileged structure found in numerous FDA-approved drugs. The carboxylate and aminomethyl functional groups provide versatile handles for further derivatization, enabling the creation of libraries for high-throughput screening.

The compound's CAS No. 2381394-04-1 serves as a critical identifier in chemical databases, linking to studies exploring its physicochemical properties. Analytical techniques such as HPLC chiral separation and X-ray crystallography are frequently employed to characterize its stereochemistry. This aligns with current industry trends where stereochemical purity is paramount for regulatory compliance in drug development.

From a synthetic chemistry perspective, the 2,3-dihydro-1-benzofuran moiety exhibits remarkable stability while allowing ring functionalization—a hotspot for fragment-based drug design. Computational chemists often investigate its molecular docking potential against biological targets, especially in neurological and inflammatory pathways where similar structures show activity.

Environmental and green chemistry considerations are increasingly applied to its production. Recent publications discuss catalytic asymmetric routes to avoid racemic mixtures, reflecting the pharmaceutical industry's shift toward sustainable synthesis. This resonates with search trends showing heightened interest in eco-friendly chiral catalysts and atom-economical reactions.

In formulation science, the methyl ester group in this compound offers advantages in prodrug design, addressing common challenges like bioavailability. Patent analyses reveal structural analogs leveraging this feature for CNS-targeted delivery—a trending topic in neuroscience research forums.

The compound's spectral data (NMR, IR, MS) is extensively documented in scientific literature, supporting its identification in complex matrices. This transparency caters to the reproducibility crisis discourse, where researchers prioritize fully characterized intermediates to ensure experimental reliability.

Emerging applications include its use as a template for fluorescence probes, capitalizing on the benzofuran core's photophysical properties. Such innovations align with search engine queries about small-molecule imaging agents for diagnostic applications.

Regulatory databases classify this material as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be observed. This precautionary note addresses frequent queries about chemical handling best practices from academic and industrial users.

Ongoing research explores enzymatic resolution techniques to obtain optically pure forms, responding to the market need for single-enantiomer pharmaceuticals. This direction mirrors the industry's response to stricter regulatory requirements for chiral drugs.

In summary, rac-methyl (2R,3S)-2-(aminomethyl)-3-methyl-2,3-dihydro-1-benzofuran-5-carboxylate represents a multifaceted research tool bridging synthetic chemistry, drug discovery, and materials science. Its evolving applications continue to generate scholarly interest, patent activity, and commercial demand in the life sciences sector.